N-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}phenyl)acetamide

• IUPAC Name: N-[3-[2-(3-pyrazol-1-ylphenyl)imidazol-1-yl]phenyl]acetamide
• InChI: InChI=1S/C20H17N5O/c1-15(26)23-17-6-3-7-18(14-17)24-12-10-21-20(24)16-5-2-8-19(13-16)25-11-4-9-22-25/h2-14H,1H3,(H,23,26)
• InChI Key: FQGQAWFITNRLJR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)N2C=CN=C2C3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C20H17N5O
• Molecular Weight: 343.4 g/mol

Description

“N-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}phenyl)acetamide” is a compound that contains a pyrazole moiety. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole nucleus involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of pyrazole consists of a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity. It is a simple aromatic ring organic compound of the heterocyclic diazole series.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Mechanism of Action

While the specific mechanism of action for “N-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}phenyl)acetamide” is not mentioned in the search results, it’s worth noting that derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.